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8-Demethyl Ivabradine 8-Demethyl Ivabradine
Brand Name: Vulcanchem
CAS No.: 304464-97-9
VCID: VC0122724
InChI: InChI=1S/C26H34N2O5/c1-27(16-20-10-19-13-24(32-3)25(33-4)15-21(19)20)7-5-8-28-9-6-17-12-23(31-2)22(29)11-18(17)14-26(28)30/h11-13,15,20,29H,5-10,14,16H2,1-4H3/t20-/m1/s1
SMILES: CN(CCCN1CCC2=CC(=C(C=C2CC1=O)O)OC)CC3CC4=CC(=C(C=C34)OC)OC
Molecular Formula: C26H34N2O5
Molecular Weight: 454.567

8-Demethyl Ivabradine

CAS No.: 304464-97-9

Reference Standards

VCID: VC0122724

Molecular Formula: C26H34N2O5

Molecular Weight: 454.567

8-Demethyl Ivabradine - 304464-97-9

CAS No. 304464-97-9
Product Name 8-Demethyl Ivabradine
Molecular Formula C26H34N2O5
Molecular Weight 454.567
IUPAC Name 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7-hydroxy-8-methoxy-2,5-dihydro-1H-3-benzazepin-4-one
Standard InChI InChI=1S/C26H34N2O5/c1-27(16-20-10-19-13-24(32-3)25(33-4)15-21(19)20)7-5-8-28-9-6-17-12-23(31-2)22(29)11-18(17)14-26(28)30/h11-13,15,20,29H,5-10,14,16H2,1-4H3/t20-/m1/s1
Standard InChIKey BMPIAMMIUINAOW-HXUWFJFHSA-N
SMILES CN(CCCN1CCC2=CC(=C(C=C2CC1=O)O)OC)CC3CC4=CC(=C(C=C34)OC)OC
Synonyms 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-8-hydroxy-7-methoxy-2H-3-benzazepin-2-one; S 33174;
PubChem Compound 71315777
Last Modified Nov 11 2021
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